molecular formula C10H13BrClNO2 B6197210 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride CAS No. 2680535-97-9

6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Cat. No.: B6197210
CAS No.: 2680535-97-9
M. Wt: 294.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a useful research compound. Its molecular formula is C10H13BrClNO2 and its molecular weight is 294.6. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenol", "2-bromoethylamine hydrobromide", "sodium hydride", "2-chloroacetyl chloride", "sodium borohydride", "hydrochloric acid", "acetic acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 4-methoxyphenol is reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride to form 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine.", "Step 2: The intermediate product from step 1 is then reacted with 2-chloroacetyl chloride in the presence of sodium bicarbonate to form 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-2-chloroacetate.", "Step 3: The intermediate product from step 2 is then reduced with sodium borohydride in the presence of acetic acid to form 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-2-acetate.", "Step 4: The final product is obtained by reacting the intermediate product from step 3 with hydrochloric acid in ethyl acetate to form 6-bromo-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride." ] }

CAS No.

2680535-97-9

Molecular Formula

C10H13BrClNO2

Molecular Weight

294.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.